Cas no 637740-18-2 (2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride)

• Product Name: 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride
• CAS No: 637740-18-2
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD28348295
• CID: 4090934
• PubChem ID: 85903516
• Update Time: 2025-06-08

2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-1-acetic acid, hydrochloride
• 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride
• AKOS040814521
• EN300-204155
• F2147-8208
• 2-[(1s)-2-azabicyclo[2.1.1]hexan-1-yl]acetic acid hydrochloride
• 2-{2-azabicyclo[2.1.1]hexan-1-yl}aceticacidhydrochloride
• EN300-37375123
• CS-0343240
• 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetic acid;hydrochloride
• 2-(2-Azabicyclo[2.1.1]hexan-1-yl)acetic acid hydrochloride
• 637740-18-2

• MDL： MFCD28348295
• Inchi： 1S/C7H11NO2.ClH/c9-6(10)3-7-1-5(2-7)4-8-7;/h5,8H,1-4H2,(H,9,10);1H
• InChI Key： ROAUEVCNAOGXHM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC12CC(C1)CN2.[H]Cl

Computed Properties

• Exact Mass: 177.0556563Da
• Monoisotopic Mass: 177.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride

Introduction to 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride (CAS No. 637740-18-2) in Modern Chemical and Pharmaceutical Research

2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 637740-18-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by a unique bicyclic structure, which has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of an azabicyclo[2.1.1]hexane moiety in its molecular framework imparts distinctive chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The bicyclic structure of this compound contributes to its stability and flexibility, which are critical factors in the design of bioactive molecules. The azabicyclo[2.1.1]hexane core is a privileged scaffold that has been explored in various pharmaceutical contexts due to its ability to mimic natural products and facilitate interactions with biological targets. In recent years, there has been growing interest in the use of such scaffolds for the development of drugs targeting neurological disorders, infectious diseases, and cancer.

Hydrochloride salt form of 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid enhances its solubility and bioavailability, making it more suitable for pharmacological studies and clinical trials. This salt form is particularly important in drug formulation, as it ensures better dissolution rates and improved absorption when administered orally or through other routes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of compounds like 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride with greater accuracy. These computational tools have been instrumental in identifying potential lead compounds for further optimization, reducing the time and cost associated with traditional high-throughput screening methods.

In the realm of medicinal chemistry, the azabicyclo[2.1.1]hexane scaffold has been utilized to develop molecules with enhanced binding to specific enzymes and receptors. For instance, studies have shown that derivatives of this scaffold exhibit promising activity against enzymes involved in cancer metabolism and inflammation pathways. The ability to fine-tune the substituents on this core structure allows for the creation of highly selective inhibitors, which is a key goal in modern drug design.

The hydrochloride salt form also plays a crucial role in the synthesis of more complex derivatives. By providing a stable ionic form, it facilitates further functionalization through reactions such as acylation, alkylation, and coupling techniques commonly employed in organic synthesis. This versatility makes CAS No. 637740-18-2 a valuable intermediate in the development pipeline for new pharmaceuticals.

Current research trends indicate that compounds featuring bicyclic motifs are increasingly being explored for their potential as drug candidates. The bicyclic structure not only contributes to metabolic stability but also allows for precise tuning of physicochemical properties such as solubility and lipophilicity. These factors are critical for determining the pharmacokinetic behavior of a drug candidate, influencing its efficacy and safety profile.

One notable application of 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride is in the development of kinase inhibitors, which are widely used in cancer therapy. The azabicyclo moiety can be designed to interact with specific pockets on kinases, disrupting their activity and thereby inhibiting tumor growth. Preliminary studies have demonstrated that analogs of this compound exhibit inhibitory effects on various kinases, suggesting their potential as lead compounds for further development.

The hydrochloride salt form has also been investigated for its role in enhancing drug delivery systems. By improving solubility, it can be incorporated into formulations that require controlled release or targeted delivery mechanisms. This is particularly relevant in nanomedicine, where poor solubility often limits the effectiveness of drug candidates.

In conclusion, CAS No 637740-18-2, specifically referred to as 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid hydrochloride, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of its bicyclic framework with the stability provided by the hydrochloride salt makes it an attractive candidate for further research and development in drug discovery programs targeting various diseases.